Cas no 878056-19-0 (N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-19-0
• MF: C₂₆H₃₁N₃O₄S
• MW: 481.607045412064
• CID: 5510816
• Update Time: 2025-05-30

N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C26H31N3O4S/c1-2-3-8-20-11-13-21(14-12-20)27-25(30)19-34(32,33)24-17-29(23-10-5-4-9-22(23)24)18-26(31)28-15-6-7-16-28/h4-5,9-14,17H,2-3,6-8,15-16,18-19H2,1H3,(H,27,30)
• InChI Key： HLNMVNBBXXPRBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Research Brief on N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878056-19-0)

N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878056-19-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole sulfonamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role in targeting specific biological pathways, making it a promising candidate for drug development.

The synthesis of N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide involves a multi-step process, starting with the functionalization of the indole core followed by sulfonylation and subsequent coupling with the butylphenyl moiety. The compound's structural features, including the pyrrolidinyl and sulfonyl groups, contribute to its bioactivity and selectivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro studies have demonstrated that N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown significant inhibition of kinases such as PI3K and MAPK, which are critical regulators of cell proliferation and survival. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt PPIs, particularly those involving transcription factors and signaling proteins. Molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the sulfonamide and pyrrolidinyl groups in mediating these interactions. These structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Recent preclinical evaluations have also explored the pharmacokinetic and pharmacodynamic properties of N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies to optimize its therapeutic potential.

In conclusion, N-(4-butylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS: 878056-19-0) represents a promising scaffold for the development of novel therapeutics targeting key biological pathways. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations, paving the way for its translation into clinical applications. This brief highlights the latest advancements and future directions for this compound, providing valuable insights for researchers in the field.